(5Z)-5-{[3-(4-methoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-(propan-2-yl)-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C24H23N3O2S2
• Molecular Weight: 449.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-methoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H23N3O2S2/c1-15(2)27-23(28)21(31-24(27)30)13-17-14-26(18-8-6-5-7-9-18)25-22(17)20-11-10-19(29-4)12-16(20)3/h5-15H,1-4H3/b21-13-
• InChI Key: MBMBIZVDXIHPIS-BKUYFWCQSA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)C(C)C)C4=CC=CC=C4
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)C(C)C)C4=CC=CC=C4

Description

This compound is a thiazolidinone derivative characterized by a (5Z)-configured pyrazolylmethylene group at position 5, a 3-(propan-2-yl) substituent, and a 2-thioxo moiety. The core structure includes a 1,3-thiazolidin-4-one ring fused with a 3-(4-methoxy-2-methylphenyl)-1-phenylpyrazole group. Its synthesis likely follows methods analogous to those reported for structurally related compounds, such as condensation of pyrazole aldehydes with thiazolidinone precursors . Key identifiers include the IUPAC name and synonyms such as ZINC2367692 and STK799173 .

Preparation Methods

Synthetic Routes:: The synthesis of Compound A involves several steps. One of the reported synthetic routes is as follows:

Step 1: Start with the condensation of 4-methoxy-2-methylbenzaldehyde with phenylhydrazine to form the corresponding pyrazole.

Step 2: React the pyrazole with propan-2-yl isothiocyanate to introduce the thiazolidinone ring.

Step 3: Finally, the methylidene group is added via a Wittig reaction using an appropriate reagent.

Reaction Conditions::

• The condensation reaction typically occurs in an organic solvent (e.g., ethanol or methanol) at reflux temperature.
• The thiazolidinone ring formation may involve heating in a suitable solvent (e.g., dichloromethane) with a base (e.g., triethylamine).
• The Wittig reaction requires a phosphonium ylide reagent and a base (e.g., potassium tert-butoxide) in an inert atmosphere.

Industrial Production:: While Compound A is not produced industrially on a large scale, its synthesis can be adapted for pharmaceutical research and development.

Chemical Reactions Analysis

Compound A can undergo various reactions:

Oxidation: It may be oxidized to form a sulfoxide or sulfone.

Reduction: Reduction of the carbonyl group can yield the corresponding alcohol.

Substitution: The phenyl group can be substituted with other functional groups.

Major Products: These reactions lead to derivatives with altered properties, such as improved bioavailability or altered pharmacokinetics.

Scientific Research Applications

Chemistry::

• Compound A serves as a versatile building block for designing novel molecules due to its unique structure.
• Researchers explore its reactivity in various reactions, contributing to the development of new synthetic methodologies.

Biology and Medicine::

Anti-Tubercular Activity: Interestingly, related derivatives have shown significant anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Amyloid Inhibition: Analogues of Compound A have been investigated for their ability to inhibit amyloid fibril formation. These findings may have implications in treating amyloid-related diseases.

Industry::

• While not directly used in industry, understanding its reactivity aids in drug discovery and material science.

Mechanism of Action

The exact mechanism by which Compound A exerts its effects depends on its specific application. For anti-tubercular activity, it likely interferes with essential cellular processes in the bacterium. Further studies are needed to elucidate its precise targets and pathways.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of pyrazolylmethylene-thiazolidinones and imidazolidinones. Below is a detailed comparison of structural features, physicochemical properties, and synthesis yields with analogous compounds.

Structural and Substituent Variations

Compound Name	Core Structure	R1 (Pyrazole Substituent)	R2 (Thiazolidinone Substituent)	Key Functional Groups	Reference
Target Compound	1,3-Thiazolidin-4-one	4-Methoxy-2-methylphenyl	Propan-2-yl	2-Thioxo, Z-configuration
5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxoimidazolidin-4-one	2-Thioxoimidazolidin-4-one	4-Bromophenyl	Phenyl	2-Thioxo
(S)-2-(5-((3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic acid	1,3-Thiazolidin-4-one	4-Methoxyphenyl	Phenylpropanoic acid	2-Thioxo, carboxylic acid
(5Z)-3-Hexyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one	1,3-Thiazolidin-4-one	2-Methyl-4-propoxyphenyl	Hexyl	2-Thioxo, Z-configuration
(5Z)-3-(3-Methoxypropyl)-5-{[3-(4-isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one	1,3-Thiazolidin-4-one	4-Isobutoxy-3-methylphenyl	3-Methoxypropyl	2-Thioxo, Z-configuration

Physicochemical Properties

Compound Name	Yield (%)	Melting Point (°C)	IR Peaks (cm⁻¹)	Solubility Trends	Reference
Target Compound	NR	NR	Expected: ~1700 (C=O), ~1250 (C=S)	Moderate (lipophilic R2)
5-((3-(4-Bromophenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-thioxoimidazolidin-4-one	65–81	168–197	1700–1610 (C=O/C=N), 1250 (C=S)	Low (halogenated R1)
(S)-2-(5-((3-(4-Methoxyphenyl)-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)-3-phenylpropanoic acid	48	122–124	1702 (C=O), 1610 (C=N), 1250 (C=S)	Moderate (polar R2)
(5Z)-3-Hexyl-5-{[3-(2-methyl-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-thioxo-1,3-thiazolidin-4-one	NR	NR	NR	High (long alkyl chain R2)

NR = Not Reported

Key Findings

Substituent Impact on Melting Points: Electron-withdrawing groups (e.g., bromo in ) correlate with higher melting points (168–197°C), likely due to enhanced intermolecular interactions .

Synthesis Yields: Imidazolidinone derivatives () show higher yields (65–81%) compared to thiazolidinones with bulky substituents (e.g., 48% in ), suggesting steric hindrance affects efficiency .

Spectroscopic Trends: IR spectra consistently show C=O stretches near 1700 cm⁻¹ and C=S near 1250 cm⁻¹, confirming core structural integrity across analogs .

Research Implications

• Drug Design : The target compound’s isopropyl group offers a balance between lipophilicity and steric bulk, making it a candidate for optimizing bioavailability in medicinal chemistry .
• Material Science: Pyrazolylmethylene-thiazolidinones with extended conjugation (e.g., ’s electroluminescent derivatives) highlight applications beyond pharmacology .